Cas no 2154300-76-0 ({4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methanamine)

• Product Name: {4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methanamine
• CAS No: 2154300-76-0
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 5684303
• PubChem ID: 89107548
• Update Time: 2025-07-15

{4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13521829
• EN300-2532471
• 2154300-76-0
• {4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-2-yl}methanamine
• {4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methanamine

• Inchi： 1S/C7H11N3S/c8-3-7-10-5-4-9-2-1-6(5)11-7/h9H,1-4,8H2
• InChI Key： XPUNBGXEKBVCCH-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC2CNCCC1=2

Computed Properties

• Exact Mass: 169.06736854g/mol
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.2Ų

Additional information on {4H,5H,6H,7H-1,3thiazolo4,5-cpyridin-2-yl}methanamine

Comprehensive Overview of {4H,5H,6H,7H-1,3thiazolo[4,5-c]pyridin-2-yl}methanamine (CAS No. 2154300-76-0)

The compound {4H,5H,6H,7H-1,3thiazolo[4,5-c]pyridin-2-yl}methanamine (CAS No. 2154300-76-0) is a heterocyclic organic molecule featuring a fused thiazolo[4,5-c]pyridine core. This structure is of significant interest in medicinal chemistry due to its potential as a scaffold for drug discovery. The presence of the methanamine moiety enhances its versatility, enabling modifications for targeted biological activity. Researchers are increasingly exploring such compounds for applications in central nervous system (CNS) disorders, inflammation, and infectious diseases, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. The unique thiazolo-pyridine framework of CAS No. 2154300-76-0 offers a promising avenue for addressing unmet medical needs. Its pharmacokinetic properties, such as bioavailability and metabolic stability, are under investigation, with preliminary studies suggesting favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles. These attributes make it a candidate for further optimization in hit-to-lead campaigns.

The synthesis of {4H,5H,6H,7H-1,3thiazolo[4,5-c]pyridin-2-yl}methanamine involves multi-step organic reactions, often employing catalytic cyclization techniques. Chemists are optimizing routes to improve yield and purity, leveraging green chemistry principles to reduce environmental impact. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles. Analytical characterization via NMR, HPLC, and mass spectrometry ensures structural integrity, critical for reproducibility in research.

Beyond therapeutics, CAS No. 2154300-76-0 is explored in material science for its electronic properties. The π-conjugated system in its core may contribute to applications in organic semiconductors or fluorescent probes, areas gaining traction due to the rise of flexible electronics and bioimaging technologies. Such interdisciplinary potential underscores its relevance in both life sciences and nanotechnology.

Frequently asked questions about this compound include its solubility, stability under physiological conditions, and commercial availability. Researchers also inquire about its structure-activity relationship (SAR) data, which is pivotal for rational drug design. While detailed toxicity studies are pending, early in vitro assays indicate low cytotoxicity, a positive sign for future preclinical development.

In summary, {4H,5H,6H,7H-1,3thiazolo[4,5-c]pyridin-2-yl}methanamine represents a compelling case study in modern chemical research. Its dual utility in drug discovery and advanced materials reflects the convergence of chemistry and technology, answering pressing queries in academic forums and industry publications. As investigations progress, this compound may emerge as a cornerstone in next-generation biopharmaceuticals and smart materials.